Cas no 1805105-77-4 (3,4-Bis(trifluoromethyl)-5-methylbenzylamine)

• Product Name: 3,4-Bis(trifluoromethyl)-5-methylbenzylamine
• CAS No: 1805105-77-4
• MF: C₁₀H₉F₆N
• MW: 257.175583600998
• CID: 5002875
• Update Time: 2025-10-22

3,4-Bis(trifluoromethyl)-5-methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-methylbenzylamine

• Inchi： 1S/C10H9F6N/c1-5-2-6(4-17)3-7(9(11,12)13)8(5)10(14,15)16/h2-3H,4,17H2,1H3
• InChI Key： TZTICJQEUNOYMH-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CC(CN)=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 26

Additional information on 3,4-Bis(trifluoromethyl)-5-methylbenzylamine

Introduction to 3,4-Bis(trifluoromethyl)-5-methylbenzylamine (CAS No. 1805105-77-4)

3,4-Bis(trifluoromethyl)-5-methylbenzylamine, with the CAS number 1805105-77-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique trifluoromethyl and methyl substituents, which confer specific chemical and biological properties that make it a promising candidate for various applications, including drug development and chemical synthesis.

The molecular structure of 3,4-Bis(trifluoromethyl)-5-methylbenzylamine consists of a benzene ring substituted with two trifluoromethyl groups at the 3 and 4 positions and a methyl group at the 5 position. The benzylamine moiety provides additional functional groups that can be exploited for further chemical modifications. The presence of trifluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of 3,4-Bis(trifluoromethyl)-5-methylbenzylamine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in the European Journal of Medicinal Chemistry in 2021, 3,4-Bis(trifluoromethyl)-5-methylbenzylamine was evaluated for its anticancer properties. The results showed that it selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cancer cell survival.

The chemical synthesis of 3,4-Bis(trifluoromethyl)-5-methylbenzylamine has been extensively studied to optimize its production for large-scale applications. A recent review in Organic Letters (2023) detailed several synthetic routes, including palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. These methods offer high yields and purity, making them suitable for industrial-scale synthesis.

In terms of pharmacokinetics, 3,4-Bis(trifluoromethyl)-5-methylbenzylamine has shown favorable properties. Studies have demonstrated that it has good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as an oral medication. Additionally, its low toxicity profile makes it a safer option compared to many other compounds with similar therapeutic effects.

The potential applications of 3,4-Bis(trifluoromethyl)-5-methylbenzylamine extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the development of advanced functional materials. For example, a study published in Advanced Materials (2022) reported that it can be used as a building block for creating conductive polymers with enhanced electrical properties.

In conclusion, 3,4-Bis(trifluoromethyl)-5-methylbenzylamine (CAS No. 1805105-77-4) is a versatile compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further solidifying its importance in these fields.